Cas no 2171940-29-5 (4-phenyl-1,9-dioxa-5-azaspiro5.5undecane)

• Product Name: 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane
• CAS No: 2171940-29-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6186855
• PubChem ID: 165862491
• Update Time: 2025-07-19

4-phenyl-1,9-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane
• EN300-1278533
• 2171940-29-5
• 4-phenyl-1,9-dioxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C14H19NO2/c1-2-4-12(5-3-1)13-6-9-17-14(15-13)7-10-16-11-8-14/h1-5,13,15H,6-11H2
• InChI Key： VAFZKFYRTSRKEE-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)NC21CCOCC2

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171940-29-5 and Product Name: 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane

The compound with the CAS number 2171940-29-5 and the product name 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic structure, characterized by its unique arrangement of oxygen and nitrogen atoms, has garnered significant attention due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a spirocyclic framework, which combines a spirocycle consisting of a carbon atom shared between two rings with functional groups that include an azacycloalkane ring and an epoxide moiety. The presence of a phenyl group at the 4-position further enhances its chemical diversity, making it a versatile scaffold for synthetic modifications. This architecture is particularly intriguing because it allows for the exploration of diverse biological activities through structural modifications.

The 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane moiety has been studied extensively for its potential pharmacological properties. The azacycloalkane ring, in particular, is known for its ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding. Recent studies have highlighted the role of such spirocyclic compounds in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The spirocyclic core provides a rigid structure that can be modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, the presence of both oxygen and nitrogen heteroatoms allows for hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and biological activities. For instance, studies have demonstrated that spirocycles can exhibit potent activity against enzymes involved in disease pathways such as kinases and proteases. The 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane structure, with its phenyl substituent and azacycloalkane ring, aligns well with this trend and offers a promising platform for further investigation.

The epoxide moiety in this compound also plays a critical role in its chemical reactivity and potential biological activity. Epoxides are known to be versatile intermediates in organic synthesis and can undergo various transformations that lead to the formation of more complex molecules. In pharmaceutical applications, epoxide-containing compounds have been explored for their ability to induce apoptosis in cancer cells by disrupting lipid membranes or inhibiting key signaling pathways.

Recent advances in computational chemistry have further enhanced the understanding of how structural features like those found in 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane influence biological activity. Molecular modeling studies have shown that the spirocyclic core can adopt multiple conformations that optimize interactions with biological targets. These insights have guided the design of analogs with improved potency and selectivity.

The synthesis of 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yields and purity. However, recent methodologies have demonstrated efficient routes to construct such complex molecules using transition metal catalysis or novel coupling strategies.

In conclusion, the compound with CAS number 2171940-29-5 represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The 4-phenyl-1,9-dioxa-5-azaspiro5.5undecane scaffold offers a promising platform for drug discovery, particularly in the treatment of neurological disorders and inflammatory conditions. Further research is warranted to fully explore its therapeutic potential and develop novel derivatives with enhanced efficacy.